Cas no 29261-44-7 (4,6-Diphenylpyridin-2(1H)-one (90%))

• Product Name: 4,6-Diphenylpyridin-2(1H)-one (90%)
• CAS No: 29261-44-7
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 240310
• PubChem ID: 3846201
• Update Time: 2025-11-06

4,6-Diphenylpyridin-2(1H)-one (90%) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4,6-diphenyl-
• 4,6-diphenyl-1H-pyridin-2-one
• 2(1H)-Pyridone,4,6-diphenyl- (6CI,8CI)
• 2-Hydroxy-4,6-diphenylpyridine
• 4,6-DIPHENYL-2(1H)-PYRIDINONE
• 4,6-Diphenyl-2-pyridinone
• 4,6-Diphenyl-2-pyridone
• 4,6-diphenylpyrid-2(1H)-one
• 4,6-diphenylpyridin-2(1H)-one
• 4.6-diphenyl-2-pyridone
• AC1MZD7C
• AG-E-95181
• CTK4G3015
• SureCN6756097
• 2-pyridinol, 4,6-diphenyl-
• 4,6-Diphenyl-1,2-dihydropyridin-2-one
• SCHEMBL6756097
• starbld0009929
• DTXSID90397234
• 29261-44-7
• 4,6-Diphenyl-pyridone
• 4,6-diphenyl,2-pyridone
• 4,6-diphenylpyridin-2-ol
• 4,6-Diphenylpyridin-2(1H)-one (90%)

• Inchi： 1S/C17H13NO/c19-17-12-15(13-7-3-1-4-8-13)11-16(18-17)14-9-5-2-6-10-14/h1-12H,(H,18,19)
• InChI Key： XMXDFXBFGHFWPE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3

Experimental Properties

• PSA: 29.1

Additional information on 4,6-Diphenylpyridin-2(1H)-one (90%)

4,6-Diphenylpyridin-2(1H)-one (CAS No. 29261-44-7)

The compound 4,6-Diphenylpyridin-2(1H)-one (CAS No. 29261-44-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridinone ring substituted with phenyl groups at the 4 and 6 positions. The pyridinone core of the molecule contributes to its versatile reactivity and functionality, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4,6-Diphenylpyridin-2(1H)-one. Researchers have explored various routes, including condensation reactions and cyclization processes, to optimize the production of this compound. The use of microwave-assisted synthesis and continuous flow reactors has significantly improved the yield and purity of 4,6-Diphenylpyridin-2(1H)-one, making it more accessible for industrial applications.

One of the most notable applications of 4,6-Diphenylpyridin-2(1H)-one is in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable π-conjugated systems makes it an ideal candidate for use in optoelectronic devices. Recent studies have demonstrated that incorporating 4,6-Diphenylpyridin-2(1H)-one into polymer blends can enhance their electronic properties, leading to improved device performance.

In addition to its role in materials science, 4,6-Diphenylpyridin-2(1H)-one has also found applications in medicinal chemistry. The compound's structural features make it a promising lead for the development of new drug candidates. Researchers have investigated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Preliminary results indicate that 4,6-Diphenylpyridin-2(1H)-one exhibits significant bioactivity in vitro, warranting further exploration in preclinical studies.

The synthesis and characterization of 4,6-Diphenylpyridin-2(1H)-one have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into the compound's molecular structure and electronic properties. For instance, X-ray crystallography has revealed that 4,6-Diphenylpyridin-2(1H)-one adopts a planar conformation due to strong π-conjugation effects, which is critical for its electronic behavior.

From an environmental perspective, the ecological impact of 4,6-Diphenylpyridin-2(1H)-one has been a topic of recent research interest. Studies have focused on assessing its biodegradability and toxicity to aquatic organisms. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate.

In conclusion, 4,6-Diphenylpyridin-2(1H)-one (CAS No. 29261-44-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers in organic synthesis, materials science, and medicinal chemistry. As ongoing research continues to uncover new insights into its potential uses and environmental impact, 4,6-Diphenylpyridin-2(1H)-one is poised to play an increasingly important role in both academic and industrial settings.